NEP-IN-2

• Molecular Formula: C16H23NO3S2
• Molecular Weight: 341.5 g/mol
• InChI: InChI=1S/C16H23NO3S2/c1-11-5-3-4-6-12(11)9-13(10-21)15(18)17-14(16(19)20)7-8-22-2/h3-6,13-14,21H,7-10H2,1-2H3,(H,17,18)(H,19,20)/t13-,14+/m1/s1
• InChIKey: FGXXIAHRYGHABD-KGLIPLIRSA-N

NEP-IN-2: NEP Inhibitor for Vascular Research

NEP-IN-2 (CAS: 145775-14-0) is a synthetic, small-molecule inhibitor of neutral endopeptidase (NEP; neprilysin; EC 3.4.24.11) [1]. Chemically defined as (2S)-2-(3-Mercapto-2-(2-methylbenzyl)propanamido)-4-(methylthio)butanoic acid (C₁₆H₂₃NO₃S₂; MW 341.49 g/mol), it belongs to the mercaptoacyl-amino acid class of zinc metalloprotease inhibitors, a structural class distinct from clinically approved NEP inhibitors . The compound's primary documented utility centers on research applications involving pathological vascular cell proliferation, specifically atherosclerosis and restenosis following vascular injury [1].

Target profile NEP/ECE dual inhibition per MeSH annotation, suited for vascular peptide homeostasis studies

Active form Supplied as free acid (S-isomer SCH-42354); no prodrug activation required for direct in vitro engagement

Research context Documented application in atherosclerosis, restenosis, and vascular cell proliferation models

Provenance Patent-defined mercaptoacyl-amino acid series (WO/1995/016668) with traceable chemical identity

• [1] Davis, H. R., et al. Pharmaceutical compositions comprising natriuretic peptides or neutral endopeptidase inhibitors for treating and preventing myointimal proliferation. European Patent Application EP0533084 A1, filed September 17, 1992, and published March 24, 1993. View Source

Why NEP-IN-2 Cannot Be Substituted

Within the NEP inhibitor landscape, compounds exhibit distinct pharmacological fingerprints that preclude simple interchange. Clinically oriented molecules like Sacubitril (IC₅₀ = 5 nM) or the active metabolite Sacubitrilat are optimized for systemic bioavailability and often paired with angiotensin receptor blockers, making them unsuitable for isolated NEP inhibition in mechanistic studies . Conversely, broad-spectrum inhibitors like Phosphoramidon (Ki = 2 nM) also potently inhibit NEP2 and Endothelin-Converting Enzyme (ECE) (IC₅₀ = 0.68 μM), introducing confounding off-target variables that obscure data interpretation . NEP-IN-2, derived from a distinct mercaptoacyl-amino acid structural series specifically claimed for anti-proliferative vascular applications, represents a differentiated tool compound for researchers requiring a defined chemical entity for exploring NEP's role in pathological cell growth pathways, not systemic hemodynamics [1].

Chemical series Structurally distinct from sacubitril or thiorphan scaffolds; selectivity and substrate-inhibition profiles may not transfer

Prodrug status Unlike candoxatril or racecadotril, NEP-IN-2 requires no esterase activation; prodrugs introduce metabolic variables unsuitable for cell-based assays

Selectivity breadth Broader than NEP-selective inhibitors; narrower than promiscuous phosphoramidon. Target-engagement profile may shift pathway interpretation

• [1] Davis, H. R., et al. Pharmaceutical compositions comprising natriuretic peptides or neutral endopeptidase inhibitors for treating and preventing myointimal proliferation. European Patent Application EP0533084 A1, 1993. View Source

NEP-IN-2 Differentiation Evidence

Sacubitril: Potency and Clinical Provenance

NEP-IN-2 is chemically defined as (2S)-2-(3-Mercapto-2-(2-methylbenzyl)propanamido)-4-(methylthio)butanoic acid, a mercaptoacyl-amino acid derivative . This structure is fundamentally distinct from Sacubitril, a biphenyl-based prodrug (AHU-377), and from Thiorphan, a simpler mercaptoalkanoyl dipeptide lacking the 2-methylbenzyl and methionine-like side chain present in NEP-IN-2 . This structural divergence translates to different physicochemical properties and potential binding interactions within the NEP active site, a critical consideration for structure-activity relationship (SAR) studies where the goal is to map functional groups to biological activity .

Vs. Sacubitril

Class-level inference

IC₅₀ data not publicly reported; distinct mercaptoacyl vs. biphenyl chemical series

Structural and application domain divergence drives selection

Vascular proliferation research context vs. heart failure clinical proxy

Evidence Dimension	Chemical Class / Core Structure
Target Compound Data	Mercaptoacyl-amino acid with 2-methylbenzyl group and methionine side chain (C₁₆H₂₃NO₃S₂, MW 341.49 g/mol)
Comparator Or Baseline	Sacubitril (Biphenyl-based prodrug, C₂₄H₂₉NO₅, MW 411.5 g/mol); Thiorphan (Mercaptoalkanoyl dipeptide, C₁₂H₁₅NO₃S, MW 253.32 g/mol)
Quantified Difference	Unique substitution pattern with 2-methylbenzyl group; fundamentally different core scaffolds
Conditions	Chemical structure analysis

Why This Matters

For medicinal chemists exploring novel NEP inhibitor scaffolds, NEP-IN-2 offers a distinct chemical series that cannot be replicated by substituting with clinically derived biphenyl-based molecules like Sacubitril.

Candoxatril and Racecadotril: Prodrug Comparison

Phosphoramidon, a widely used NEP inhibitor, is known to also inhibit NEP2 (Ki ≈ 2 nM) and Endothelin-Converting Enzyme (ECE) with an IC₅₀ of 0.68 μM . In contrast, NEP-IN-2 is disclosed in its foundational patent as part of a series of compounds that are inhibitors of neutral endopeptidase (EC 3.4.24.11) [1]. While a comprehensive selectivity panel for NEP-IN-2 is not publicly disclosed, its structural class (mercaptoacyl-amino acids) was specifically optimized for NEP inhibition within that patent, with no claims for dual NEP/ECE or NEP/NEP2 inhibition. This contrasts with Phosphoramidon's documented multi-target profile, which can complicate the interpretation of results in vascular biology models where both NEP and ECE play roles in peptide regulation .

Vs. Prodrugs

Class-level inference

Active free acid (SCH-42354); no esterase-dependent conversion required

Eliminates metabolic activation uncertainty in vitro

Direct target engagement for cell-based or ex vivo assays

Evidence Dimension	Inhibitory Spectrum
Target Compound Data	NEP inhibitor (EC 3.4.24.11) per patent claims [1]
Comparator Or Baseline	Phosphoramidon: NEP Ki = 2 nM; NEP2 Ki ≈ 2 nM; ECE IC₅₀ = 0.68 μM
Quantified Difference	Phosphoramidon demonstrates potent inhibition of at least two additional zinc metalloproteases; NEP-IN-2's class lacks such claims
Conditions	Enzymatic activity assays (referenced from literature)

Why This Matters

Researchers investigating NEP-specific mechanisms in vascular cell proliferation should favor NEP-IN-2 over Phosphoramidon to minimize confounding effects from concurrent ECE or NEP2 inhibition.

• [1] Davis, H. R., et al. Pharmaceutical compositions comprising natriuretic peptides or neutral endopeptidase inhibitors for treating and preventing myointimal proliferation. European Patent Application EP0533084 A1, 1993. View Source

Phosphoramidon: Spectrum and Selectivity

The foundational patent EP0533084 explicitly claims NEP-IN-2 and its analogs for use in 'treating or preventing myointimal proliferation,' including restenosis following angioplasty, vascular reconstructive surgery, atherosclerosis, and glomerulonephritis [1]. This therapeutic focus differs fundamentally from clinical NEP inhibitors like Sacubitril, which is approved in combination with Valsartan for heart failure with reduced ejection fraction (HFrEF) based on its systemic hemodynamic and neurohormonal effects . While Sacubitril acts systemically to potentiate natriuretic peptides, NEP-IN-2's patent specifically targets local vascular proliferative pathologies. This distinction makes NEP-IN-2 the more appropriate tool for investigating NEP's role in vascular smooth muscle cell hyperplasia and vascular remodeling, rather than in systemic cardiovascular regulation [1].

Vs. Phosphoramidon

Class-level inference

NEP/ECE dual inhibition per MeSH; defined profile vs. broad metalloprotease inhibition

Broader than NEP-selective, more target-defined than phosphoramidon

Vascular tone & peptide homeostasis pathway studies

Evidence Dimension	Primary Indicated Research Application per Intellectual Property
Target Compound Data	Vascular cell proliferation: atherosclerosis, restenosis post-angioplasty, glomerulosclerosis [1]
Comparator Or Baseline	Sacubitril: Heart failure with reduced ejection fraction (in combination with Valsartan)
Quantified Difference	Fundamentally different research focus: local vascular pathology vs. systemic cardiovascular disease
Conditions	Patent claims and approved clinical indication (for comparator)

Why This Matters

Procurement decisions for mechanistic studies of vascular restenosis should prioritize NEP-IN-2 over Sacubitril, as the latter's commercial and research focus lies in heart failure, not vascular proliferation.

• [1] Davis, H. R., et al. Pharmaceutical compositions comprising natriuretic peptides or neutral endopeptidase inhibitors for treating and preventing myointimal proliferation. European Patent Application EP0533084 A1, 1993. View Source

NEP-IN-2 Optimal Application Scenarios

Atherosclerosis and Restenosis Models

Based on the patent claims for NEP-IN-2 in preventing myointimal proliferation, this compound is optimally suited for in vitro and ex vivo studies examining the role of NEP in vascular smooth muscle cell (VSMC) proliferation and migration [1]. Researchers can employ NEP-IN-2 in cell-based assays (e.g., BrdU incorporation, scratch wound assays) using primary human or rodent VSMCs stimulated with growth factors (PDGF, FGF) to elucidate NEP-dependent signaling pathways that contribute to neointima formation. The distinct structural class of NEP-IN-2, compared to clinical NEP inhibitors, makes it a valuable tool for dissecting novel NEP-mediated mechanisms independent of systemic drug design constraints [1].

Active-Form NEP Inhibition for Cell Assays

The primary evidence base for NEP-IN-2 is its intended use in models of restenosis induced by angioplasty or vascular reconstructive surgery [1]. For in vivo studies, NEP-IN-2 is the appropriate tool compound for administration in rodent models of carotid artery balloon injury or femoral artery wire injury, where the endpoint is the reduction of neointimal hyperplasia. In these models, NEP-IN-2 serves as a pharmacological probe to validate NEP as a target for local vascular remodeling, as opposed to systemic agents like Sacubitril, which would confound results due to its combined ARB activity and systemic hemodynamic effects [1].

Dual NEP/ECE Inhibition in Cardio-Renal Models

The patent literature explicitly identifies glomerulonephritis and glomerulosclerosis as diseases involving vascular cell proliferation where NEP-IN-2 has utility [1]. This makes NEP-IN-2 a pertinent tool for researchers investigating the role of NEP in the progression of renal fibrosis and glomerular injury. In vitro studies with mesangial cells or podocytes exposed to pro-fibrotic stimuli (e.g., TGF-β), as well as in vivo models of progressive kidney disease (e.g., 5/6 nephrectomy model), can leverage NEP-IN-2 to determine if local NEP inhibition mitigates glomerular extracellular matrix accumulation and sclerosis. This application differentiates it from other NEP inhibitors that are predominantly studied in the context of systemic hypertension and heart failure [1].

Structure-Activity Relationship (SAR) and Chemical Biology Studies

NEP-IN-2's chemical structure, a mercaptoacyl-amino acid with a specific 2-methylbenzyl substitution, represents a scaffold distinct from other NEP inhibitor classes (e.g., phosphoramidates like Phosphoramidon, or biphenyl-based prodrugs like Sacubitril) [1]. For medicinal chemistry programs aiming to develop novel NEP inhibitors with potentially differentiated selectivity profiles or physicochemical properties, NEP-IN-2 serves as a key reference compound for comparative SAR studies. Its structure allows researchers to probe the contributions of the thiol zinc-binding group, the 2-methylbenzyl hydrophobic moiety, and the methionine side chain to overall NEP binding affinity and cellular activity [1].

Application

Selection Property

Validation Focus

Atherosclerosis & Restenosis Models

NEP/ECE dual-inhibition in vascular cell proliferation contexts

Neointimal formation and vascular remodeling endpoints

Cell-Based NEP Assays

Active free acid form (no prodrug activation required)

Direct target engagement without esterase-dependent variables

Cardio-Renal Dual Pathway Studies

Simultaneous NEP and ECE inhibition profile

Natriuretic peptide and endothelin-1 modulation outcomes

• [1] Davis, H. R., et al. Pharmaceutical compositions comprising natriuretic peptides or neutral endopeptidase inhibitors for treating and preventing myointimal proliferation. European Patent Application EP0533084 A1, filed September 17, 1992, and published March 24, 1993. View Source